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Compound of Interest

Compound Name: Parlar 26

Cat. No.: B1253220 Get Quote

For the attention of researchers, scientists, and drug development professionals, this in-depth

technical guide provides a comprehensive overview of the environmental fate and transport of

Parlar 26, a prominent and bioaccumulative congener of the complex pesticide mixture,

toxaphene.

Parlar 26, an octachlorinated bornane, is a persistent organic pollutant (POP) that has

garnered significant environmental interest due to its potential for long-range transport,

bioaccumulation, and toxicity. Understanding its behavior in various environmental

compartments is crucial for accurate risk assessment and the development of effective

remediation strategies. This guide synthesizes the available scientific knowledge, presents

quantitative data where available, details relevant experimental protocols, and visualizes key

environmental processes.

Physicochemical Properties
A foundational understanding of a chemical's environmental behavior begins with its

physicochemical properties. While extensive experimental data for Parlar 26 is limited, its

calculated octanol-water partition coefficient (log K_ow) provides a strong indication of its

lipophilic nature.
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Property Value Source

Molecular Formula C₁₀H₁₀Cl₈ PubChem

Molecular Weight 413.8 g/mol PubChem

log K_ow (Octanol-Water

Partition Coefficient)
6.1 PubChem (Calculated)[1]

The high log K_ow value suggests a strong tendency for Parlar 26 to partition from water into

fatty tissues of organisms and to sorb to organic matter in soil and sediment. This is a key

factor driving its bioaccumulation and persistence in the environment.

Environmental Fate and Transport: A
Compartmental Analysis
The environmental journey of Parlar 26 is dictated by a complex interplay of transport and

transformation processes. Due to a significant lack of specific experimental data for Parlar 26,

this section largely draws upon data for the broader toxaphene mixture. It is crucial to

recognize that the behavior of individual congeners can vary, and these values should be

interpreted with this limitation in mind.

Persistence and Degradation
Parlar 26, like other toxaphene congeners, is highly resistant to degradation. Its persistence in

the environment is a major concern, allowing for its accumulation in various ecosystems.

Table 1: Environmental Persistence of Toxaphene

Parameter Medium Half-life (t½) Reference

Biodegradation Soil Up to 12 years Wikipedia[2]

Photodegradation
Air (reaction with

hydroxyl radicals)

4-5 days (for vapor-

phase components)
ATSDR[3]

Hydrolysis Water
Generally slow for

chlorinated bornanes
General Knowledge
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Biodegradation: The microbial breakdown of toxaphene in soil is a slow process, contributing to

its long-term persistence.[2] The complex chlorinated structure of Parlar 26 makes it

recalcitrant to microbial attack.

Photolysis: In the atmosphere, vapor-phase components of toxaphene can undergo

degradation through reactions with photochemically produced hydroxyl radicals.[3] However, a

significant portion of toxaphene, including likely Parlar 26, adsorbs to particulate matter, which

can shield it from photolytic degradation and facilitate long-range atmospheric transport.[3]

Hydrolysis: As a chlorinated bornane, Parlar 26 is generally resistant to hydrolysis under

typical environmental pH conditions.

Soil Sorption and Mobility
The movement of Parlar 26 through the soil is significantly limited by its strong affinity for

organic matter.

Table 2: Soil Sorption of Toxaphene

Parameter Value Implication Reference

log K_oc (Organic

Carbon-Water

Partition Coefficient)

3.0 - 5.0

Strong sorption to soil

organic matter, low

mobility

ATSDR[3]

The high log K_oc values for toxaphene indicate that it will be strongly bound to soil particles,

reducing its potential for leaching into groundwater.[3] Instead, it is more likely to remain in the

upper soil layers or be transported via soil erosion.

Bioaccumulation and Biomagnification
The lipophilic nature of Parlar 26, as indicated by its high log K_ow, drives its accumulation in

the fatty tissues of living organisms. This process, known as bioaccumulation, can lead to the

magnification of its concentration at higher trophic levels in the food web (biomagnification).

Table 3: Bioaccumulation of Toxaphene

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://catalog.labcorp.com/crop-chemical/oecd-307-aerobic-and-anaerobic-transformation-in-soil
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp94-c6.pdf
https://www.benchchem.com/product/b1253220?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Species Reference

BCF

(Bioconcentration

Factor)

4,200 - 60,000
Various aquatic

organisms
ATSDR[3]

These high BCF values for the toxaphene mixture highlight the significant potential for Parlar
26 to accumulate in aquatic life, posing a risk to both the organisms themselves and to

predators higher up the food chain, including humans.[3]

Experimental Protocols for Environmental Fate
Assessment
To address the data gaps for Parlar 26, standardized experimental protocols, such as those

established by the Organisation for Economic Co-operation and Development (OECD), should

be employed.

Biodegradation
OECD 301: Ready Biodegradability: This series of screening tests assesses the potential for

rapid and complete biodegradation in an aerobic aqueous environment.[4][5][6][7][8]

OECD 307: Aerobic and Anaerobic Transformation in Soil: This guideline evaluates the rate

and pathway of degradation in soil under both aerobic and anaerobic conditions, providing

insights into persistence in the terrestrial environment.[2][9][10][11][12]

Soil Sorption/Desorption
OECD 106: Adsorption - Desorption Using a Batch Equilibrium Method: This method

determines the soil sorption coefficient (K_d) and the organic carbon-normalized sorption

coefficient (K_oc), which are crucial for predicting the mobility of a substance in soil.[13][14]

[15][16][17]

Bioaccumulation
OECD 305: Bioaccumulation in Fish: This guideline details the procedures for determining

the bioconcentration factor (BCF) in fish through aqueous or dietary exposure, providing a
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direct measure of a chemical's potential to accumulate in aquatic organisms.[18][19][20][21]

[22][23]

Visualizing Environmental Pathways and Processes
The following diagrams, created using the DOT language, illustrate the key environmental fate

pathways of Parlar 26 and a typical experimental workflow for its analysis.
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Environmental fate and transport pathways of Parlar 26.
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A typical experimental workflow for the analysis of Parlar 26.

Conclusion and Future Directions
Parlar 26 is a persistent and bioaccumulative toxaphene congener, and its environmental

behavior is of significant concern. While data for the overall toxaphene mixture provides a

general understanding of its fate, the lack of congener-specific experimental data for Parlar 26
represents a critical knowledge gap. Future research should prioritize conducting standardized

environmental fate studies on individual, high-priority toxaphene congeners like Parlar 26. This

will enable more accurate risk assessments and the development of more effective

environmental management strategies for these legacy pollutants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1253220#environmental-fate-and-transport-of-parlar-
26]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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